Cas no 1100053-97-1 (2-Iodo-1-isopropyl-4-nitrobenzene)

• Product Name: 2-Iodo-1-isopropyl-4-nitrobenzene
• CAS No: 1100053-97-1
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 1038361
• PubChem ID: 25214298
• Update Time: 2025-06-16

2-Iodo-1-isopropyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-isopropyl-4-nitrobenzene
• 2-iodo-4-nitro-1-propan-2-ylbenzene
• AK100802
• ANW-69909
• CTK8C3285
• KB-230980
• 1100053-97-1
• 2-Iodo-4-nitro-1-(propan-2-yl)benzene
• DTXSID40649134
• AKOS016001770
• SCHEMBL18427949

• MDL： MFCD23135798
• Inchi： 1S/C9H10INO2/c1-6(2)8-4-3-7(11(12)13)5-9(8)10/h3-6H,1-2H3
• InChI Key： JFOQZXKNSMZHNE-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Iodo-1-isopropyl-4-nitrobenzene

Introduction to 2-Iodo-1-isopropyl-4-nitrobenzene (CAS No. 1100053-97-1)

2-Iodo-1-isopropyl-4-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1100053-97-1, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable tool for researchers exploring novel therapeutic agents.

The molecular structure of 2-Iodo-1-isopropyl-4-nitrobenzene consists of a benzene ring substituted with an iodine atom at the 2-position, an isopropyl group at the 1-position, and a nitro group at the 4-position. This particular arrangement of functional groups imparts unique reactivity, allowing for diverse chemical transformations that are essential for constructing complex molecular architectures. The presence of the iodine atom, in particular, makes this compound a useful precursor for cross-coupling reactions, which are fundamental in modern drug discovery and development.

In recent years, the demand for high-quality intermediates like 2-Iodo-1-isopropyl-4-nitrobenzene has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The pharmaceutical industry relies heavily on such intermediates to streamline synthetic pathways, reduce costs, and improve yields. Moreover, the growing interest in personalized medicine has further emphasized the need for specialized compounds that can be tailored to specific therapeutic requirements.

One of the most compelling applications of 2-Iodo-1-isopropyl-4-nitrobenzene is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to develop novel agents that modulate kinases and other enzymes involved in cancer progression. The nitro group at the 4-position can be reduced to an amine, providing a handle for further functionalization and allowing for the attachment of pharmacophores that enhance binding affinity and selectivity.

Recent studies have also highlighted the utility of 2-Iodo-1-isopropyl-4-nitrobenzene in the development of probes for biochemical assays. The compound's reactivity with transition metals and its ability to undergo palladium-catalyzed cross-coupling reactions make it an ideal candidate for generating labeled molecules used in enzyme inhibition studies and protein interaction assays. These probes are crucial for elucidating mechanisms of action and identifying potential drug candidates.

The synthesis of 2-Iodo-1-isopropyl-4-nitrobenzene typically involves a multi-step process that begins with the nitration of benzene derivatives followed by halogenation and alkylation. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving overall atom economy. Such improvements align with global efforts to promote green chemistry principles and minimize environmental impact.

In addition to its pharmaceutical applications, 2-Iodo-1-isopropyl-4-nitrobenzene has found utility in materials science, particularly in the design of organic electronic materials. The conjugated system provided by the nitrobenzene core allows for tunable electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are exploring ways to incorporate this compound into advanced materials that could revolutionize display technologies and renewable energy solutions.

The chemical reactivity of 2-Iodo-1-isopropyl-4-nitrobenzene extends beyond simple functional group transformations. It can undergo nucleophilic aromatic substitution reactions, where the iodine atom is displaced by various nucleophiles, including amines, thiols, and alkoxides. This versatility allows chemists to construct diverse scaffolds with minimal modifications to the core structure. Such flexibility is invaluable when designing molecules with specific biological activities.

From a regulatory perspective, compounds like 2-Iodo-1-isopropyl-4-nitrobenzene must meet stringent quality standards to ensure safety and efficacy in downstream applications. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee consistency and purity, which are critical for pharmaceutical use. Furthermore, ongoing research into new synthetic methodologies continues to enhance both yield and scalability, ensuring that these intermediates remain accessible to academic and industrial researchers alike.

The future prospects for 2-Iodo-1-isopropyl-4-nitrobenzene are promising as new methodologies emerge in synthetic chemistry. Techniques such as flow chemistry and photoredox catalysis offer innovative ways to access complex molecular structures more efficiently than traditional batch processes. These advancements not only improve production capabilities but also open doors to novel applications that were previously unattainable.

In conclusion,2-Iodo-1-isopropyl-4-nitrobenzene (CAS No. 1100053-97-1) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing both medicinal chemistry and materials science.